(Z)-2-cyano-3-[1-(1-methoxypropan-2-yl)-2,5-dimethylpyrrol-3-yl]-N-[2-oxo-2-(2,2,2-trifluoroethylamino)ethyl]prop-2-enamide

• IUPAC Name: (Z)-2-cyano-3-[1-(1-methoxypropan-2-yl)-2,5-dimethylpyrrol-3-yl]-N-[2-oxo-2-(2,2,2-trifluoroethylamino)ethyl]prop-2-enamide
• InChI: InChI=1S/C18H23F3N4O3/c1-11-5-14(13(3)25(11)12(2)9-28-4)6-15(7-22)17(27)23-8-16(26)24-10-18(19,20)21/h5-6,12H,8-10H2,1-4H3,(H,23,27)(H,24,26)/b15-6-
• InChI Key: ZFVSWPROGJSAPA-UUASQNMZSA-N
• Canonical SMILES: CC1=CC(=C(N1C(C)COC)C)C=C(C#N)C(=O)NCC(=O)NCC(F)(F)F
• Isomeric SMILES: CC1=CC(=C(N1C(C)COC)C)/C=C(/C#N)\C(=O)NCC(=O)NCC(F)(F)F
• Molecular Formula: C18H23F3N4O3
• Molecular Weight: 400.4 g/mol

Description

(Z)-2-cyano-3-[1-(1-methoxypropan-2-yl)-2,5-dimethylpyrrol-3-yl]-N-[2-oxo-2-(2,2,2-trifluoroethylamino)ethyl]prop-2-enamide is a useful research compound. Its molecular formula is C18H23F3N4O3 and its molecular weight is 400.402. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

One study focused on the synthesis and characterization of a structurally related compound, demonstrating the importance of precise chemical reactions in producing specific configurations and analyzing their molecular structures through spectrometric methods and X-ray crystallography (Johnson et al., 2006). This research underscores the relevance of such compounds in understanding molecular configurations and the impact of different substituents on chemical behavior.

Molecular Interactions and Crystal Packing

Another study investigated the molecular interactions and crystal packing of compounds with similar frameworks, highlighting the role of non-covalent interactions in determining the structural arrangement of molecules in the solid state (Zhang et al., 2011). These findings contribute to the broader understanding of how molecular structure affects the physical properties of chemical compounds, which can be crucial for designing materials with desired characteristics.

Enantioselective Reactions

Research into the enantioselective Michael reactions of chiral secondary enaminoesters offers insights into the synthesis of compounds with specific stereochemical configurations (Revial et al., 2000). This type of study is significant for developing pharmaceuticals and other applications where the stereochemistry of a compound is critical for its activity.